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Compound of Interest

Compound Name: Adipoyl carnitine

Cat. No.: B12101535

Get Quote

For the modern researcher, scientist, or drug development professional, excellence in the

laboratory extends beyond the discovery and analysis of novel compounds. It encompasses a

holistic understanding of a chemical's lifecycle, from procurement and application to its safe

and compliant disposal. This guide provides essential, in-depth procedural guidance for the

proper disposal of adipoyl carnitine, a member of the acylcarnitine family of lipids.[1] Our

focus is to instill a deep sense of trust and safety by moving beyond mere instruction to explain

the causality behind each procedural step.

The Prudent Practice Principle in the Absence of
Specific SDS
A specific Safety Data Sheet (SDS) for adipoyl carnitine is not readily available in public

databases. In such instances, the cornerstone of laboratory safety is the adoption of a "prudent

practice principle." This principle dictates that in the absence of comprehensive hazard data,

the chemical should be handled as if it were potentially hazardous. This conservative approach

ensures the highest degree of safety for laboratory personnel and the environment.

Therefore, the following procedures are based on the known properties of adipoyl carnitine,

the general characteristics of the acylcarnitine class of molecules, and the established
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guidelines for laboratory chemical waste disposal set forth by regulatory bodies such as the

U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA).[2][3][4]

Waste Characterization of Adipoyl Carnitine
A thorough understanding of the waste material is the first step toward its proper disposal. Here

is a summary of the known properties of adipoyl carnitine:

Property Value Source

Molecular Formula C13H23NO6 [5]

Molecular Weight 289.32 g/mol

CAS Number 102636-83-9

Physical Form
Solid (often supplied as a

lithium salt)

Storage Temperature 2-8°C or -20°C , [1]

Known Hazards

No specific data for adipoyl

carnitine. The parent

compound, L-carnitine, can

cause skin, eye, and

respiratory irritation.[6] High

doses of carnitine supplements

have been associated with

gastrointestinal distress.[7]

Environmental Fate

Data not available. As a

bioactive molecule, its release

into the environment should be

avoided.

N/A

Given its biological activity and the lack of ecotoxicity data, adipoyl carnitine should not be

disposed of down the drain. It should be treated as chemical waste.
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The Disposal Decision Workflow
The following diagram outlines the logical flow for making decisions regarding the disposal of

adipoyl carnitine and its associated waste.
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Adipoyl Carnitine Disposal Decision Workflow
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Follow Section 13
(Disposal Considerations) of SDS

Yes

Is the waste contaminated sharps?
(needles, blades, broken glass)

Dispose in a designated
puncture-resistant sharps container

Yes

Is the waste liquid?
(e.g., in solution)

No

Arrange for disposal through
Institutional Environmental Health & Safety (EHS)

Solid Chemical Waste

No

Liquid Chemical Waste

Yes

Package in a compatible, sealed container Collect in a compatible, leak-proof container

Label container clearly:
'Hazardous Waste'
'Adipoyl Carnitine'

List all components and concentrations

Store in a designated
Satellite Accumulation Area (SAA)

Segregate from incompatible materials

Proper Disposal Complete
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Caption: Decision workflow for the safe disposal of adipoyl carnitine waste.
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Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the safe handling and disposal of adipoyl
carnitine waste.

1. Personal Protective Equipment (PPE):

At a minimum, wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile

gloves.

2. Waste Segregation at the Point of Generation:

Rationale: Preventing unintentional chemical reactions is a primary safety concern in waste

handling.[3][4]

Procedure:

Do not mix adipoyl carnitine waste with other chemical waste streams unless you have

confirmed their compatibility.

Designate a specific, clearly labeled container for adipoyl carnitine waste.

Any labware (e.g., pipette tips, microfuge tubes, weighing paper) that comes into direct

contact with adipoyl carnitine should be considered contaminated and disposed of as

solid chemical waste.

3. Containment:

Rationale: Proper containment is crucial to prevent leaks and environmental contamination.

[2][8]

Procedure:

Solid Waste: Collect dry adipoyl carnitine powder and contaminated labware in a

durable, sealable plastic bag or a wide-mouthed screw-cap container.

Liquid Waste: If adipoyl carnitine is in solution, collect it in a leak-proof, screw-cap bottle

made of a compatible material (e.g., high-density polyethylene, glass). Ensure the
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container material is compatible with the solvent used.

Sharps Waste: Any contaminated needles, syringes, or broken glass must be placed in a

designated, puncture-resistant sharps container.[3]

4. Labeling:

Rationale: Accurate labeling is a regulatory requirement and essential for the safety of all

personnel handling the waste.[9][10]

Procedure:

As soon as you begin accumulating waste in a container, affix a "Hazardous Waste" label.

[9][11]

Clearly write the full chemical name: "Adipoyl Carnitine." Avoid using abbreviations or

chemical formulas.[8]

If in solution, list all components, including solvents and their approximate percentages.

Ensure the label is legible and securely attached to the container.

5. Storage:

Rationale: Proper storage in designated areas prevents accidents and ensures regulatory

compliance.

Procedure:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA). This area should be at or near the point of waste generation and under the control

of laboratory personnel.[8]

Keep the waste container closed at all times except when adding waste.[8]

Segregate the adipoyl carnitine waste container from incompatible materials, particularly

strong acids, bases, and oxidizing agents.
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6. Disposal:

Rationale: Final disposal must be handled by trained professionals in accordance with

federal, state, and local regulations.

Procedure:

Do not dispose of adipoyl carnitine in the trash or down the drain.

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for your chemical waste.

Follow all institutional procedures for waste pickup and documentation.

Experimental Workflow for Waste Handling
The following diagram illustrates the standard operating procedure for handling adipoyl
carnitine from use to disposal.
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Adipoyl Carnitine Waste Handling Workflow

Experiment Begins

Weigh Adipoyl Carnitine

Contaminated Weighing Paper Prepare Solution

Solid Chemical Waste Container

Label Waste Containers
(Hazardous Waste, Chemical Name)

Contaminated Pipette Tips Use in Experiment

Excess/Unused Solution

Liquid Chemical Waste Container

Store in Satellite Accumulation Area

Schedule EHS Pickup

Disposal Complete

Click to download full resolution via product page

Caption: Standard operating procedure for handling and disposing of adipoyl carnitine.
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Spill Management
In the event of a small spill of adipoyl carnitine powder:

Alert Personnel: Inform others in the immediate area.

Don PPE: Wear your lab coat, safety glasses, and double nitrile gloves.

Contain the Spill: Gently cover the spill with an absorbent material (e.g., chemical absorbent

pads or vermiculite) to prevent it from becoming airborne.

Clean the Area: Carefully sweep the absorbent material and spilled powder into a dustpan.

Package the Waste: Place all cleanup materials into a designated hazardous waste

container.

Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth as hazardous

waste.

Report: Inform your laboratory supervisor and EHS department, and document the spill

according to your institution's policies.

Adherence to Regulatory Frameworks
All laboratory waste disposal is governed by a strict regulatory framework to protect both

human health and the environment.[2]

Resource Conservation and Recovery Act (RCRA): Enacted by the EPA, this is the principal

federal law in the United States governing the disposal of solid and hazardous waste.[2][12]

Your institution's EHS department ensures that waste is managed and disposed of in

compliance with RCRA regulations.

OSHA's Laboratory Standard (29 CFR 1910.1450): This standard requires laboratories to

develop a Chemical Hygiene Plan (CHP) that outlines safe work practices, including

procedures for waste disposal.[4][13] The protocols in this guide should be incorporated into

your laboratory's specific CHP.
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By adhering to these guidelines, you contribute to a culture of safety and environmental

stewardship, which is the hallmark of a responsible scientific professional.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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